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Compound of Interest

Compound Name: (Z)-5-Decenyl acetate

Cat. No.: B110231 Get Quote

Essential Safety and Handling Guide for (Z)-5-
Decenyl Acetate
This guide provides critical safety and logistical information for the handling and disposal of

(Z)-5-Decenyl acetate, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

operational integrity.

Chemical and Physical Properties
(Z)-5-Decenyl acetate is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1] Understanding its physical properties is crucial for safe handling.
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Property Value

Molecular Formula C₁₂H₂₂O₂

Molecular Weight 198.30 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 210.5°C at 760 mmHg[2]

Flash Point 62.2°C[2]

Density 0.886 g/cm³[2]

Storage Temperature 2-8°C[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (Z)-5-Decenyl
acetate to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must meet ANSI Z87.1

standards. A face shield should

be worn over safety glasses if

there is a splash hazard.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[4] Gloves

should be inspected before

each use and replaced

immediately if contaminated or

damaged.

Body Protection Laboratory Coat

A flame-resistant lab coat (e.g.,

Nomex®) should be worn and

fully buttoned.[4]

Respiratory Protection Respirator

Use in a well-ventilated area. If

engineering controls are

insufficient to maintain

exposure below permissible

limits, a respirator may be

required.[4]

Footwear Closed-Toe Shoes
Shoes must cover the entire

foot.[4]

Operational Plan for Safe Handling
A systematic approach to handling (Z)-5-Decenyl acetate is crucial for preventing accidents

and ensuring the integrity of experimental results.

Preparation and Handling
Ventilation: Always handle (Z)-5-Decenyl acetate in a well-ventilated area, preferably within

a chemical fume hood.
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Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources

as the substance is combustible.[2]

Personal Hygiene: Wash hands thoroughly after handling the chemical.[5] Do not eat, drink,

or smoke in the handling area.

Spill Response
In the event of a spill, follow these steps immediately:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an appropriate absorbent material (e.g., spill pillows, absorbent pads) to

contain the spill.[6]

Neutralize: For larger spills, consult the Safety Data Sheet (SDS) for specific neutralization

procedures.

Collect: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed, labeled container for disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan
Proper disposal of (Z)-5-Decenyl acetate and contaminated materials is critical to prevent

environmental contamination and comply with regulations.

Waste Collection: Collect all waste, including unused chemical and contaminated materials

(e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed container.

Labeling: Clearly label the waste container with the chemical name and hazard symbols.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.
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Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

(Z)-5-Decenyl acetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b110231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Disposal of (Z)-5-Decenyl Acetate
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Caption: Workflow for the safe handling and disposal of (Z)-5-Decenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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